Cas no 20731-19-5 (4-Nonenoic acid, methyl ester)

• Product Name: 4-Nonenoic acid, methyl ester
• CAS No: 20731-19-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1395552
• PubChem ID: 543429
• Update Time: 2025-04-20

4-Nonenoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Nonenoic acid, methyl ester
• methyl non-4-enoate
• methyl,4-nonenoate
• DTXSID30337573
• 20731-19-5

• Inchi： 1S/C10H18O2/c1-3-4-5-6-7-8-9-10(11)12-2/h6-7H,3-5,8-9H2,1-2H3
• InChI Key： KPBDKJYRYZNWGX-UHFFFAOYSA-N
• SMILES： O(C)C(CCC=CCCCC)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3